N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H18ClN3O3/c1-2-18-7-8-19(15(22)14(18)21)10-13(20)17-9-11-5-3-4-6-12(11)16/h3-6H,2,7-10H2,1H3,(H,17,20)
• InChI Key: SGOXDNSBUUAADM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NCC2=CC=CC=C2Cl
• Molecular Formula: C15H18ClN3O3
• Molecular Weight: 323.77 g/mol

Description

This compound is a complex organic molecule that contains a piperazine ring (a six-membered ring with two nitrogen atoms) and a chlorophenyl group (a benzene ring with a chlorine atom attached). The presence of these functional groups suggests that this compound could have interesting biological activities, but without specific studies, it’s hard to say for sure.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. It would be best analyzed using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on its exact structure and the conditions under which it’s subjected. The presence of the piperazine ring and the chlorophenyl group suggest that it could participate in a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamidel-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide acts as an enzyme inhibitor. It binds to the active site of enzymes, preventing them from catalyzing reactions. It also acts as a receptor antagonist, blocking the binding of other compounds to the receptor. Additionally, it can act as a competitive inhibitor, preventing other compounds from binding to the active site of an enzyme.
Biochemical and Physiological Effects
N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamidel-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of the neurotransmitters dopamine and norepinephrine. It has also been found to inhibit the enzyme tyrosine hydroxylase, which is involved in the synthesis of the neurotransmitter dopamine.

Advantages and Limitations for Lab Experiments

N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamidel-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide has several advantages and limitations when used in laboratory experiments. One of the advantages is that it is relatively stable and can be stored for long periods of time without degradation. Additionally, it is relatively inexpensive and easy to obtain. One of the limitations is that it has a low solubility in water, making it difficult to use in experiments that require the compound to be dissolved in aqueous solutions.

Future Directions

N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamidel-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide has many potential applications in the field of scientific research. One potential application is in the study of the effects of various drugs and chemicals on biological systems. Additionally, it could be used to study the mechanism of action of various drugs and chemicals on the central nervous system. Additionally, it could be used to study the effects of various drugs on the enzyme systems of the body. Finally, it could be used to study the effects of various drugs on the metabolism of neurotransmitters.

Synthesis Methods

N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamidel-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide is synthesized using a reaction between 2-chloroethyl chloride and 4-ethyl-2,3-dioxopiperazine. The reaction is carried out in a solvent such as acetonitrile or methanol at a temperature of 25-30°C. The reaction is then quenched with a base, such as potassium carbonate, to form the desired compound.

Scientific Research Applications

N-[(2-chlorophenyl)methyl]-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamidel-2-(4-ethyl-2,3-dioxopiperazin-1-yl)acetamide is used in various scientific research applications. It is used to study the effects of various drugs and chemicals on biological systems. It is also used to study enzyme inhibition and receptor binding. Additionally, it is used to study the effects of various drugs on the central nervous system. It has been found to be an effective tool in the study of neurotransmitter metabolism, signal transduction, and drug metabolism.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s always important to handle chemicals with care and to follow appropriate safety protocols.